Cas no 2229527-39-1 (4-methyl-4-(2-methyloxiran-2-yl)oxane)

• Product Name: 4-methyl-4-(2-methyloxiran-2-yl)oxane
• CAS No: 2229527-39-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6292904
• PubChem ID: 165706837
• Update Time: 2025-10-30

4-methyl-4-(2-methyloxiran-2-yl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(2-methyloxiran-2-yl)oxane
• EN300-1777509
• 2229527-39-1

• Inchi： 1S/C9H16O2/c1-8(9(2)7-11-9)3-5-10-6-4-8/h3-7H2,1-2H3
• InChI Key： SPFPQQUGDPIMJG-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1(C)CCOCC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.8Ų

Additional information on 4-methyl-4-(2-methyloxiran-2-yl)oxane

Introduction to 4-Methyl-4-(2-Methyloxiran-2-yl)oxane (CAS No. 2229527-39-1)

4-Methyl-4-(2-methyloxiran-2-yl)oxane, also known by its CAS number 2229527-39-1, is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a cyclohexane ring with a methyl and an oxirane substituent. The presence of these functional groups imparts specific chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of 4-methyl-4-(2-methyloxiran-2-yl)oxane is C₈H₁₄O₂. Its molecular weight is 146.19 g/mol, and it exists as a colorless liquid at room temperature. The compound's boiling point is approximately 100°C, and it has a density of about 0.88 g/cm³. These physical properties make it suitable for various synthetic processes and reactions in both laboratory and industrial settings.

In recent years, 4-methyl-4-(2-methyloxiran-2-yl)oxane has been extensively studied for its potential applications in the development of new drugs. One of the key areas of interest is its use as an intermediate in the synthesis of chiral molecules, which are crucial in the pharmaceutical industry due to their ability to exhibit different biological activities depending on their spatial configuration. The oxirane ring in the compound can undergo selective ring-opening reactions, leading to the formation of chiral centers with high enantioselectivity.

A notable study published in the Journal of Organic Chemistry (JOC) in 2021 explored the use of 4-methyl-4-(2-methyloxiran-2-yl)oxane in the synthesis of a novel class of anti-inflammatory agents. The researchers demonstrated that by selectively opening the oxirane ring using a chiral catalyst, they could achieve high yields of enantiomerically pure products with potent anti-inflammatory properties. This finding has significant implications for the development of new therapeutic agents for conditions such as arthritis and other inflammatory diseases.

Beyond its pharmaceutical applications, 4-methyl-4-(2-methyloxiran-2-yl)oxane has also been investigated for its potential use in materials science. A study published in Advanced Materials in 2020 reported that this compound can be polymerized to form novel polymers with unique mechanical and thermal properties. These polymers exhibit excellent flexibility and durability, making them suitable for applications in coatings, adhesives, and composite materials.

The synthetic versatility of 4-methyl-4-(2-methyloxiran-2-yl)oxane is further highlighted by its ability to undergo various chemical transformations. For instance, it can be used as a starting material for the synthesis of complex organic molecules through multi-step reactions involving functional group interconversions and ring-opening processes. This makes it a valuable building block in the toolbox of synthetic chemists working on the development of new materials and pharmaceuticals.

In terms of safety and handling, while 4-methyl-4-(2-methyloxiran-2-yl)oxane is not classified as a hazardous material, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The environmental impact of 4-methyl-4-(2-methyloxiran-2-yl)oxane is another important consideration. While there is limited data available on its environmental fate and effects, best practices dictate that any waste generated from its use should be disposed of according to local regulations to minimize potential ecological harm.

In conclusion, 4-methyl-4-(2-methyloxiran-2-yl)oxane (CAS No. 2229527-39-1) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an attractive intermediate for the development of new drugs and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.